Cas no 2361636-04-4 (5-(1,1-Difluoroethyl)-2-fluoropyridine)

• Product Name: 5-(1,1-Difluoroethyl)-2-fluoropyridine
• CAS No: 2361636-04-4
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 6380011
• PubChem ID: 139026859
• Update Time: 2025-10-28

5-(1,1-Difluoroethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-Difluoroethyl)-2-fluoropyridine
• EN300-7430147
• 2361636-04-4

• Inchi： 1S/C7H6F3N/c1-7(9,10)5-2-3-6(8)11-4-5/h2-4H,1H3
• InChI Key： NPBRIOFJSDNEON-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=NC(=CC=1)F)F

Computed Properties

• Exact Mass: 161.04523368g/mol
• Monoisotopic Mass: 161.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(1,1-Difluoroethyl)-2-fluoropyridine

Comprehensive Introduction to 5-(1,1-Difluoroethyl)-2-fluoropyridine (CAS No. 2361636-04-4)

5-(1,1-Difluoroethyl)-2-fluoropyridine (CAS No. 2361636-04-4) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoroethyl and fluoro substituents, exhibits enhanced metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its applications in kinase inhibitors, PET imaging probes, and crop protection agents, aligning with the growing demand for precision medicine and sustainable agriculture.

The molecular structure of 5-(1,1-Difluoroethyl)-2-fluoropyridine features a pyridine ring substituted with a 1,1-difluoroethyl group at the 5-position and a fluorine atom at the 2-position. This arrangement enhances its lipophilicity and electron-withdrawing effects, critical for interactions with biological targets. Recent studies highlight its role in modulating enzyme inhibition and improving drug half-life, addressing common challenges in small-molecule therapeutics. Its CAS registry number (2361636-04-4) ensures precise identification in global chemical databases, facilitating regulatory compliance and patent filings.

In the context of green chemistry, 5-(1,1-Difluoroethyl)-2-fluoropyridine is synthesized via catalytic fluorination methods, minimizing hazardous byproducts. This aligns with the industry's shift toward eco-friendly synthesis and atom economy. Analysts note its potential in next-generation batteries as an electrolyte additive, leveraging its fluorine-rich structure to enhance thermal stability—a hot topic in energy storage research. Patent trends reveal a surge in filings incorporating this compound, particularly in oncological and CNS drug development.

From a commercial perspective, CAS No. 2361636-04-4 is available in high purity grades (>98%) for R&D applications. Suppliers emphasize its compatibility with cross-coupling reactions and click chemistry, catering to the demand for modular synthesis platforms. Its stability under microwave-assisted conditions further appeals to high-throughput screening workflows. As AI-driven drug design accelerates, this compound's QSAR data is being curated in machine-learning libraries to predict novel bioactivities.

Regulatory agencies classify 5-(1,1-Difluoroethyl)-2-fluoropyridine as non-hazardous under standard handling protocols, though proper PPE is recommended. Its environmental fate is under study, with preliminary data suggesting low bioaccumulation potential. The compound's logP value (~2.1) indicates balanced solubility, advantageous for formulation scientists optimizing drug delivery systems. These properties position it as a versatile building block in medicinal chemistry and material science innovations.

Emerging applications include its use in fluorescent tags for bioimaging and as a ligand in transition-metal catalysis. With the fluorochemicals market projected to grow at 5.8% CAGR (2023-2030), derivatives like 2361636-04-4 are poised for expanded utilization. Academic collaborations are investigating its role in proteolysis-targeting chimeras (PROTACs), a breakthrough modality in targeted protein degradation. Such multidisciplinary relevance ensures sustained interest in this structurally nuanced molecule.